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Compound of Interest

Compound Name: Trimethylol Propane Tribenzoate

Cat. No.: B167215 Get Quote

An In-depth Technical Guide to Trimethylolpropane Tribenzoate (CAS: 54547-34-1)

Introduction
Trimethylolpropane Tribenzoate (TMPTB), identified by CAS number 54547-34-1, is a triester

compound synthesized from trimethylolpropane and benzoic acid.[1] Its chemical IUPAC name

is 2,2-bis(benzoyloxymethyl)butyl benzoate.[1][2] This document provides a comprehensive

overview of its chemical and physical properties, detailed experimental protocols for its

synthesis, and its known industrial applications.

This guide is intended for researchers and scientists. While the compound's primary uses are

in the materials industry, this paper consolidates the available technical data. Based on current

literature, direct applications in drug development or defined biological signaling pathways have

not been identified. The information presented is based on its established physicochemical

characteristics and synthesis methodologies.

Physicochemical Properties
TMPTB is a white to off-white solid, typically in powder or granule form.[3][4] It is insoluble in

water but shows good solubility in various organic solvents.[3][5] The quantitative properties

are summarized in the table below.
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Property Value Reference

CAS Number 54547-34-1 [1][2]

Molecular Formula C₂₇H₂₆O₆ [1][2][3]

Molecular Weight 446.5 g/mol [1][2]

Appearance
White to off-white powder or

granule
[3][4]

Melting Point 82.0 – 86.0 °C [4][5]

Solubility

Insoluble in water; soluble in

methanol; easily soluble in

ethanol, dichloromethane,

acetone, benzene, chloroform.

[3][5]

Purity (Assay) ≥98.0% (by HPLC) [4][5]

XLogP3-AA 5.9 [2]

Hydrogen Bond Donors 0 [2]

Hydrogen Bond Acceptors 6 [2]

Topological Polar Surface Area 78.9 Å² [2]

Experimental Protocols: Synthesis
The synthesis of Trimethylolpropane Tribenzoate can be achieved through several established

esterification methods. The choice of method depends on desired reaction speed, yield, and

available starting materials.

Protocol 1: Direct Esterification with Benzoic Acid
This is the most direct route, involving the reaction of trimethylolpropane with three equivalents

of benzoic acid. The reaction equilibrium is driven towards the product by the removal of water.

[1]

Methodology:
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Reactants and Molar Ratio: Charge a reaction vessel with trimethylolpropane (TMP) and

benzoic acid in a 1:3 molar ratio.[1]

Catalyst: Add an acid catalyst, such as p-Toluenesulfonic acid (p-TSA), typically at a loading

of around 5% (w/w) relative to the reactants.[1]

Solvent: Use a solvent that forms an azeotrope with water (e.g., toluene or xylene) to

facilitate its removal via a Dean-Stark apparatus.

Reaction Conditions: Heat the mixture to reflux, generally between 180 and 220°C.[1]

Reaction Time: Maintain reflux for 4 to 6 hours, or until the theoretical amount of water has

been collected in the Dean-Stark trap, indicating the reaction is complete.[1]

Purification: After cooling, the reaction mixture is typically neutralized to remove the acid

catalyst, washed with water and/or brine, and the organic solvent is removed under reduced

pressure. Further purification can be achieved by recrystallization from a suitable solvent.
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Direct Esterification Workflow

1. Combine Reactants
(TMP, Benzoic Acid, p-TSA)

2. Heat to Reflux
(180-220°C, 4-6h)

Add Heat

3. Azeotropic Water Removal
(Dean-Stark Trap)

Drive Equilibrium

4. Neutralization & Washing

Reaction Complete

5. Solvent Removal &
Recrystallization

Final Product: TMPTB

Click to download full resolution via product page

Caption: Workflow for Direct Esterification Synthesis of TMPTB.
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Protocol 2: Reaction with Benzoyl Chloride (Schotten-
Baumann Reaction)
This method offers rapid reaction rates and high yields by using the more reactive benzoyl

chloride in a two-phase system.[1]

Methodology:

Phase Preparation: Prepare a biphasic system. The organic phase consists of an inert

solvent (e.g., dichloromethane or toluene) containing trimethylolpropane and benzoyl

chloride. The aqueous phase contains a base, such as sodium hydroxide.[1]

Reaction: Add the benzoyl chloride dropwise to the vigorously stirred biphasic mixture. The

reaction occurs at the interface of the two immiscible liquids.[1] The base in the aqueous

phase neutralizes the HCl byproduct, driving the reaction to completion.

Temperature Control: The reaction is often exothermic and may require cooling to maintain a

controlled temperature.

Purification: After the reaction is complete, the organic layer is separated, washed with water

and brine to remove any remaining base and salt, dried over an anhydrous salt (e.g.,

MgSO₄), and the solvent is evaporated to yield the crude product. Recrystallization is then

performed for final purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b167215
https://www.benchchem.com/product/b167215
https://www.benchchem.com/product/b167215
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Product

Trimethylolpropane
(TMP)

Trimethylolpropane
Tribenzoate (TMPTB)

Esterification
(+ Acid Catalyst, Heat)

(- 3 H₂O)

Benzoic Acid
(3 eq.)

Esterification
(+ Acid Catalyst, Heat)

(- 3 H₂O)

Click to download full resolution via product page

Caption: Overall synthesis reaction of Trimethylolpropane Tribenzoate.

Applications
Trimethylolpropane Tribenzoate is primarily utilized in the polymer and materials industry due to

its properties as a plasticizer and processing aid.

Plasticizer: It is used as a plasticizer for a variety of polymers, including PVC, cellulose

esters, thermoplastic polyurethane, and polylactic acid resins.[3][4]

Coatings and Inks: The compound is applied in coatings and as an ink adhesive.[3][6]

Other Uses: It also functions as a polyester crystallization accelerator and finds use in the

manufacturing of PVC plastic particles, optical films, and solder flux.[3][4]

Safety and Handling
According to available Safety Data Sheets, Trimethylolpropane Tribenzoate is not classified as

a hazardous substance.[7] However, as with any chemical, appropriate laboratory practices

should be followed. It is recommended to handle the substance in a well-ventilated area and
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use personal protective equipment, including gloves and safety glasses. One safety data sheet

for a related compound notes that the toxicological properties have not been thoroughly

investigated, warranting caution.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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